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Hydrolytic Stability of Trimethoxymethane

The key findings on the hydrolysis of trimethoxymethane are summarized in the table below.

Property/Observation Experimental Details / Conditions

General Hydrolytic
Behavior

Undergoes hydrolysis in the presence of water and an acidic catalyst [1].

Primary Hydrolysis
Products

Methyl formate, methanol, and formic acid [1].

Stability in Neutral Water Hydrolyzes at 120°C even without an acidic catalyst [1].

pH-Dependent Stability Highly stable in a narrow pH range (~pH 6.5 to 10). Hydrolyzes rapidly at

pH ≥ 10 and pH ≤ 5 [2].

| Half-life (t₁/₂) Data | At pH 10: ~25.9 hours at 25°C [2]. At pH 6.5: ~112.9 hours at 25°C [2]. |

The hydrolysis pathway and its pH-dependent nature can be visualized as follows, incorporating findings on

its stability and degradation products.
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Key Experimental Protocols

The experimental data comes from studies designed for different applications, which affects the specific

protocols.

Hydrolysis in Fuel Cell Research: The hydrolysis of trimethoxymethane was investigated using

online mass spectroscopy (MS) and online FTIR spectroscopy. The compound was introduced
into the anode chamber of a fuel cell employing an acid-doped PBI polymer electrolyte at elevated

temperatures (around 120-200°C) [1].
Stability in Pharmaceutical Research: The pH-dependent stability of a trimethoxymethane-

protected hydroxytyrosol derivative was determined by HPLC analysis.
Procedure: The protected compound was incubated at 25°C in buffer solutions of varying pH.

Measurement: The decrease in the substrate concentration was monitored over time to
determine the reaction rate and half-life at each pH [2].

Interpretation and Analysis for Researchers
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For your work in drug development, the most critical finding is the narrow window of stability for the

trimethoxymethane (orthoformate) protecting group [2]. This property is a double-edged sword:

Advantage: It allows for very gentle and selective deprotection under mildly acidic or basic
conditions, which is valuable for synthesizing sensitive molecules like hydroxytyrosol esters.

Disadvantage: It requires very careful control of reaction conditions during synthesis and purification
to prevent premature deprotection.

The hydrolysis of trimethoxymethane is not just a simple reversal of its formation; it proceeds to form other

products like methyl formate, rather than reforming the original aldehyde or acid [1]. This irreversible

pathway is an important consideration when designing synthetic routes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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